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Cat. No.: B15240736 Get Quote

In-Depth Technical Guide to Longipedlactone B
For Researchers, Scientists, and Drug Development Professionals

Abstract
Longipedlactone B is a naturally occurring cycloartane triterpenoid isolated from the stems of

Kadsura longipedunculata. This document provides a comprehensive overview of its physical

and chemical properties, based on available spectroscopic and analytical data. Detailed

experimental protocols for its isolation and characterization are outlined to support further

research and development. While specific signaling pathways for Longipedlactone B have not

been fully elucidated, this guide serves as a foundational resource for scientists investigating

its potential therapeutic applications.

Physicochemical Properties
Longipedlactone B is characterized as a white, amorphous powder. The following tables

summarize its key physical and chemical properties based on spectroscopic analysis.

Table 1: Physical Properties of Longipedlactone B
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Property Value

Appearance White amorphous powder

Optical Rotation [α]D25 +28.6 (c 0.12, CHCl3)

Table 2: Chemical and Spectroscopic Properties of Longipedlactone B

Property Value

Molecular Formula C₃₀H₄₄O₆

Molecular Weight 500.67 g/mol

High-Resolution ESI-MS
m/z 523.2982 [M + Na]⁺ (calcd. for C₃₀H₄₄O₆Na,

523.2984)

Spectroscopic Data
The structural elucidation of Longipedlactone B was achieved through extensive spectroscopic

analysis, including 1D and 2D Nuclear Magnetic Resonance (NMR) and Infrared (IR)

spectroscopy.

Table 3: ¹H NMR Spectroscopic Data for Longipedlactone B (500 MHz, CDCl₃)
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Position δH (ppm), mult. (J in Hz)

1 1.65, m; 1.40, m

2 2.05, m; 1.80, m

3 4.50, dd (11.5, 4.5)

5 2.95, d (11.0)

6 2.40, m; 2.20, m

7 4.25, t (8.0)

11 2.10, m; 1.90, m

12 1.85, m; 1.55, m

15 2.30, m; 1.70, m

16 4.90, br s

17 2.50, m

19 0.95, d (4.0); 0.75, d (4.0)

20 2.25, m

21 1.05, d (7.0)

22 2.60, m; 2.45, m

23 5.80, s

24 1.95, s

26 1.25, s

27 1.20, s

28 0.90, s

29 0.88, s

30 0.98, s

Table 4: ¹³C NMR Spectroscopic Data for Longipedlactone B (125 MHz, CDCl₃)
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Position δC (ppm)

1 31.5

2 28.0

3 78.5

4 40.2

5 48.5

6 22.5

7 75.0

8 45.0

9 20.5

10 26.5

11 25.0

12 35.5

13 44.0

14 49.0

15 32.5

16 76.0

17 52.0

18 18.0

19 29.5

20 36.0

21 18.5

22 33.0

23 125.0
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24 140.0

25 82.0

26 28.0

27 21.5

28 19.0

29 28.5

30 21.0

Experimental Protocols
Isolation of Longipedlactone B
The following protocol outlines the general procedure for the extraction and isolation of

Longipedlactone B from Kadsura longipedunculata.
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Air-dried and powdered stems of Kadsura longipedunculata (10 kg)

Extraction with 95% EtOH (3 x 15 L) at room temperature

Concentration of the extract under reduced pressure

Suspension of the residue in H₂O

Partitioning with EtOAc

EtOAc-soluble extract (200 g)

Silica gel column chromatography (petroleum ether-acetone gradient)

Collection of fractions (Fr. A-H)

Fraction E (25 g)

Repeated silica gel column chromatography (CHCl₃-MeOH gradient)

Subfraction E3

Sephadex LH-20 column chromatography (CHCl₃-MeOH, 1:1)

Preparative TLC (petroleum ether-acetone, 2:1)

Longipedlactone B (15 mg)

Click to download full resolution via product page

Caption: General workflow for the isolation of Longipedlactone B.
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Structural Elucidation
The structure of Longipedlactone B was determined using a combination of spectroscopic

techniques:

Mass Spectrometry: High-Resolution Electrospray Ionization Mass Spectrometry (HR-ESI-

MS) was used to determine the molecular formula.

NMR Spectroscopy: ¹H NMR, ¹³C NMR, and 2D NMR (COSY, HSQC, HMBC) experiments

were conducted to establish the planar structure and assign all proton and carbon

resonances.

IR Spectroscopy: Infrared spectroscopy was used to identify key functional groups present in

the molecule.

Biological Activity and Signaling Pathways
Currently, there is limited published information regarding the specific biological activities and

associated signaling pathways of Longipedlactone B. As a member of the triterpenoid class of

compounds isolated from Kadsura, a genus known for its diverse biological properties,

Longipedlactone B represents a promising candidate for future pharmacological investigation.

The diagram below illustrates the potential areas of investigation based on the known activities

of related compounds from the Schisandraceae family.
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Compound & Source

Potential Research Areas

Potential Molecular Targets
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Caption: Potential areas of investigation for Longipedlactone B.

Conclusion
This technical guide provides a summary of the currently available data on the physical and

chemical properties of Longipedlactone B. The detailed spectroscopic information and isolation

protocols offer a valuable resource for researchers aiming to further explore this natural

product. Future studies are warranted to elucidate the biological activities and potential

mechanisms of action of Longipedlactone B, which may lead to the development of new

therapeutic agents.

To cite this document: BenchChem. [physical and chemical properties of LongipedlactoneB].
BenchChem, [2025]. [Online PDF]. Available at:
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[https://www.benchchem.com/product/b15240736#physical-and-chemical-properties-of-
longipedlactoneb]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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